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Compound of Interest

Compound Name: CAL-130 Hydrochloride

Cat. No.: B1139508 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides detailed, step-by-step procedures for the safe disposal of CAL-130
Hydrochloride, a phosphoinositide 3-kinase (PI3K) inhibitor used in research.[1][2] While

CAL-130 Hydrochloride may be shipped as a non-hazardous chemical, it is imperative to

handle all laboratory chemicals with care and to follow established waste disposal protocols.[1]

I. Pre-Disposal Safety and Handling
Before beginning any disposal process, ensure that all appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of CAL-
130 Hydrochloride should be conducted in a well-ventilated area, preferably within a fume

hood.

II. Waste Identification and Segregation
Proper segregation of chemical waste is the first and most crucial step in the disposal process

to prevent dangerous reactions.

Do Not Mix: Never mix CAL-130 Hydrochloride with other chemical waste unless explicitly

instructed by a qualified chemist or environmental health and safety (EHS) specialist.

Waste Streams: Segregate waste into distinct categories such as:
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Solid Chemical Waste

Non-Halogenated Organic Solvents

Halogenated Organic Solvents

Aqueous Waste

Sharps

III. Step-by-Step Disposal Procedures
The following procedures are based on general best practices for the disposal of research-

grade chemicals in a laboratory setting.

A. Disposal of Solid CAL-130 Hydrochloride

Container Selection: Use a designated, leak-proof, and clearly labeled solid chemical waste

container. The container must be compatible with the chemical.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "CAL-130 Hydrochloride"

The quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

Transfer: Carefully transfer the solid CAL-130 Hydrochloride into the labeled waste

container. Avoid creating dust.

Storage: Store the sealed container in a designated satellite accumulation area (SAA) that is

at or near the point of generation and under the control of the laboratory personnel.[3][4] The

SAA should be inspected weekly for any signs of leakage.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1139508?utm_src=pdf-body
https://www.benchchem.com/product/b1139508?utm_src=pdf-body
https://www.benchchem.com/product/b1139508?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Disposal of Solutions Containing CAL-130 Hydrochloride

Aqueous Solutions:

Small quantities of dilute aqueous solutions may, in some jurisdictions, be suitable for

drain disposal if the pH is between 5.0 and 12.5 and the solution does not contain any

other hazardous materials.[4] However, it is Northwestern University's policy to prohibit the

drain disposal of all potentially hazardous chemicals.[5][6]

It is best practice to collect all aqueous solutions containing CAL-130 Hydrochloride in a

designated, labeled aqueous waste container.

Organic Solvent Solutions:

Collect solutions of CAL-130 Hydrochloride in organic solvents in a designated solvent

waste container.

Separate halogenated and non-halogenated solvents into different waste containers to

facilitate proper disposal and recycling.[7]

Ensure the waste container is properly labeled with the full chemical names of all

constituents.

Storage: Store liquid waste containers in secondary containment (such as a spill tray) within

the SAA to prevent spills.[7]

C. Disposal of Contaminated Labware

Sharps: Any chemically contaminated sharps (needles, scalpels, etc.) must be disposed of in

a designated, puncture-resistant sharps container that is clearly labeled as "Chemically

Contaminated Sharps."[5]

Glassware and Plasticware: Glassware and plasticware contaminated with CAL-130
Hydrochloride should be rinsed with an appropriate solvent. The first rinse should be

collected and disposed of as hazardous waste.[6] After thorough cleaning, the glassware can

be reused. Disposable items should be placed in a designated container for chemically

contaminated lab debris.[8]
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PPE: Contaminated gloves, bench paper, and other disposable PPE should be collected in a

designated solid waste container.

IV. Final Disposal
Contact EHS: Once a waste container is full or has been in accumulation for the maximum

allowable time (often up to 12 months, but regulations vary), contact your institution's

Environmental Health and Safety (EHS) department for waste pickup.[3]

Licensed Disposal Agency: The EHS department will arrange for the transportation and

ultimate disposal of the chemical waste through a licensed chemical disposal agency, which

will typically involve incineration for organic materials.[9]

V. Quantitative Data Summary
Parameter Guideline Source

Maximum Satellite

Accumulation
55 gallons of hazardous waste [3]

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kg (solid) [3]

Aqueous Disposal pH Range
> 5.0 and < 12.5 (local

regulations may prohibit)
[4]

Flammable Liquid Flash Point
< 140°F (considered

hazardous)
[3]

Experimental Protocols
As no specific neutralization or deactivation protocols for CAL-130 Hydrochloride are publicly

available, the primary disposal method is collection and transfer to a licensed waste disposal

contractor. Always consult with your institution's EHS department for specific guidance.
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CAL-130 Hydrochloride Disposal Workflow
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Caption: Workflow for the safe disposal of CAL-130 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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